Cas no 1343972-83-7 (3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1343972-83-7
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 4590933
• PubChem ID: 64448001
• Update Time: 2023-08-10

3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid
• 3-methyl-1-(oxan-4-yl)pyrazole-4-carboxylic acid
• Z1695906714

• Inchi： 1S/C10H14N2O3/c1-7-9(10(13)14)6-12(11-7)8-2-4-15-5-3-8/h6,8H,2-5H2,1H3,(H,13,14)
• InChI Key： UTLISWXTBXEDDV-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C=C(C(=O)O)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4

3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives